Cas no 1072-94-2 (2-(oxolan-3-yl)acetaldehyde)

• Product Name: 2-(oxolan-3-yl)acetaldehyde
• CAS No: 1072-94-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1063085
• PubChem ID: 54111073
• Update Time: 2025-04-20

2-(oxolan-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydrofuran-3-yl)acetaldehyde
• 2-(OXOLAN-3-YL)ACETALDEHYDE
• Tetrahydro-3-furanacetaldehyde
• Z1138844345
• MFCD18366525
• F8880-7241
• DTXSID40709101
• DB-346294
• 1072-94-2
• 2-(Tetrahydrofuran-3-yl)acetaldehyde; 3-Furanacetaldehyde, tetrahydro-; Tetrahydro-3-furanacetaldehyde; 2-(Oxolan-3-yl)acetaldehyde; 2-(Tetrahydrofuran-3-yl)acetaldehyde
• E72813
• SCHEMBL3893951
• LWVRZPPVMAXVMJ-UHFFFAOYSA-N
• AKOS012873452
• (tetrahydrofuran-3-yl)-acetaldehyde
• 2-TETRAHYDRO-3-FURANYLACETALDEHYDE
• 2-(tetrahydrofuran-3-yl) acetaldehyde
• SY145278
• CS-0440482
• (Oxolan-3-yl)acetaldehyde
• EN300-122562
• AB75447
• 2-(oxolan-3-yl)acetaldehyde

• Inchi： 1S/C6H10O2/c7-3-1-6-2-4-8-5-6/h3,6H,1-2,4-5H2
• InChI Key： LWVRZPPVMAXVMJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC=O)C1

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 183.7±13.0 ºC (760 Torr),
• Flash Point: 70.5±13.4 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans